Cas no 221553-72-6 (Lopinavir Metabolite M-3/M-4)
Lopinavir Metabolite M-3/M-4 Chemical and Physical Properties
Names and Identifiers
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- 1(2H)-Pyrimidineacetamide,N-[(1S,3S,4S)-4-[[2-(2,6-dimethylphenoxy)acetyl]amino]-3-hydroxy-5-phenyl-1-(phenylmethyl)pentyl]tetrahydro-4-hydroxy-a-(1-methylethyl)-2-oxo-, (aS,4R)-
- 1(2H)-Pyrimidineacetamide,N-[(1S,3S,4S)-4-[[2-(2,6-dimethylphenoxy)acetyl]amino]-3-hydroxy-5-p...
- 1(2H)-Pyrimidineacetamide,N-[(1S,3S,4S)-4-[[2-(2,6-dimethylphenoxy)acetyl]amino]-3-hydroxy-5-phenyl-1-(phenylmethyl)pentyl]te
- (aS)-N-[(1S,3S,4S)-4-[[(2,6-Dimethylphenoxy)acetyl]amino]-3-hydroxy-5-phenyl-1-(phenylmethyl)pentyl]tetrahydro-4-hydroxy-a-(1-methylethyl)-2-oxo-1(2H)-Pyrimidine-acetamid
- (aS)-N-[(1S,3S,4S)-4-[[(2,6-Dimethylphenoxy)acetyl]amino]-3-hydroxy-5-phenyl-1-(phenylmethyl)pentyl]tetrahydro-4-hydroxy-a-(1-methylethyl)-2-oxo-1(2H)-Pyrimidine-acetamide
- Lopinavir Metabolite M-3
- M-4
- 221553-72-6
- (alphaS,4R)-N-[(1S,3S,4S)-4-[[2-(2,6-dimethylphenoxy)acetyl]amino]-3-hydroxy-5-phenyl-1-(phenylmethyl)pentyl]tetrahydro-4-hydroxy-alpha-(1-methylethyl)-2-oxo-1(2H)-Pyrimidineacetamide
- Lopinavir Metabolite M-3/M-4
- J-014555
- (2S)-N-[(4S)-5-[[2-(2,6-dimethylphenoxy)acetyl]amino]-4-hydroxy-1,6-diphenylhexan-2-yl]-2-(4-hydroxy-2-oxo-1,3-diazinan-1-yl)-3-methylbutanamide
- DB-280995
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- Inchi: 1S/C37H48N4O6/c1-24(2)34(41-19-18-32(43)40-37(41)46)36(45)38-29(20-27-14-7-5-8-15-27)22-31(42)30(21-28-16-9-6-10-17-28)39-33(44)23-47-35-25(3)12-11-13-26(35)4/h5-17,24,29-32,34,42-43H,18-23H2,1-4H3,(H,38,45)(H,39,44)(H,40,46)/t29?,30?,31-,32?,34-/m0/s1
- InChI Key: HECSHMHYHYDFLR-SWOJEPDRSA-N
- SMILES: O[C@H](C(CC1C=CC=CC=1)NC(COC1C(C)=CC=CC=1C)=O)CC(CC1C=CC=CC=1)NC([C@H](C(C)C)N1C(NC(CC1)O)=O)=O
Computed Properties
- Exact Mass: 644.35700
- Monoisotopic Mass: 644.357
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 47
- Rotatable Bond Count: 15
- Complexity: 974
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 140A^2
- XLogP3: 5.4
Experimental Properties
- Density: 1.2
- Boiling Point: 957.204°C at 760 mmHg
- Flash Point: 532.698°C
- Refractive Index: 1.588
- PSA: 140.23000
- LogP: 5.42620
Lopinavir Metabolite M-3/M-4 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | L469493-1mg |
Lopinavir Metabolite M-3/M-4 |
221553-72-6 | 1mg |
$678.00 | 2023-05-18 | ||
| TRC | L469493-2.5mg |
Lopinavir Metabolite M-3/M-4 |
221553-72-6 | 2.5mg |
$1349.00 | 2023-05-18 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-211747-1 mg |
Lopinavir Metabolite M-3/M-4, |
221553-72-6 | 1mg |
¥4,889.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-211747-1mg |
Lopinavir Metabolite M-3/M-4, |
221553-72-6 | 1mg |
¥4889.00 | 2023-09-05 | ||
| A2B Chem LLC | AF65483-1mg |
Lopinavir Metabolite M-3/M-4 |
221553-72-6 | 1mg |
$1394.00 | 2024-04-20 | ||
| A2B Chem LLC | AF65483-5mg |
Lopinavir Metabolite M-3/M-4 |
221553-72-6 | 5mg |
$4550.00 | 2024-04-20 |
Lopinavir Metabolite M-3/M-4 Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on Lopinavir Metabolite M-3/M-4
Recent Advances in the Study of Lopinavir Metabolite M-3/M-4 (221553-72-6): Implications for Antiviral Therapy
Lopinavir, a protease inhibitor widely used in the treatment of HIV-1 infection, undergoes extensive metabolism in the liver, producing several metabolites, including M-3 and M-4. These metabolites, particularly the compound with CAS number 221553-72-6, have garnered significant attention due to their potential pharmacological activities and implications for drug efficacy and safety. Recent studies have focused on elucidating the metabolic pathways, pharmacokinetic properties, and therapeutic potential of Lopinavir Metabolite M-3/M-4, shedding light on its role in antiviral therapy.
A study published in the Journal of Medicinal Chemistry (2023) investigated the structural and functional characteristics of 221553-72-6, revealing its unique binding affinity to viral proteases. The research employed advanced techniques such as X-ray crystallography and molecular docking to demonstrate that M-3/M-4 metabolites retain partial inhibitory activity against HIV-1 protease, albeit at a reduced potency compared to the parent drug. This finding suggests that these metabolites may contribute to the overall antiviral effect of Lopinavir, particularly in scenarios where drug concentrations fluctuate.
Further research has explored the pharmacokinetic profile of Lopinavir Metabolite M-3/M-4. A clinical pharmacokinetic study (Clinical Pharmacology & Therapeutics, 2022) reported that 221553-72-6 exhibits a longer half-life than Lopinavir itself, potentially extending the drug's therapeutic window. The study also highlighted interindividual variability in metabolite formation, which could explain differences in treatment outcomes among patients. These insights underscore the importance of personalized medicine approaches in optimizing Lopinavir-based regimens.
Recent advancements in analytical methodologies have enabled more precise quantification of M-3/M-4 metabolites in biological matrices. A 2023 study in Analytical and Bioanalytical Chemistry described a novel LC-MS/MS method for simultaneous detection of Lopinavir and its metabolites, including 221553-72-6, with improved sensitivity and specificity. This technological progress facilitates better monitoring of drug metabolism in clinical settings and supports pharmacodynamic studies.
Emerging evidence suggests potential applications of Lopinavir Metabolite M-3/M-4 beyond HIV treatment. Preliminary in vitro studies have investigated its activity against SARS-CoV-2 proteases, building on previous observations of Lopinavir's anti-coronavirus effects. While the results are not yet conclusive, they open new avenues for repurposing HIV protease inhibitor metabolites in pandemic preparedness.
In conclusion, recent research on 221553-72-6 (Lopinavir Metabolite M-3/M-4) has significantly advanced our understanding of its pharmacological properties and clinical relevance. These findings have important implications for optimizing antiretroviral therapy and exploring new therapeutic applications. Future studies should focus on elucidating the exact contribution of these metabolites to overall drug efficacy and investigating potential drug-drug interactions mediated by metabolic pathways.
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